Cas no 142979-68-8 (Carbamodithioicacid, (4-methylphenyl)-, 3-(4-methylphenyl)-4-oxo-2-thioxo-5-thiazolidinylester (9CI))

• Product Name: Carbamodithioicacid, (4-methylphenyl)-, 3-(4-methylphenyl)-4-oxo-2-thioxo-5-thiazolidinylester (9CI)
• CAS No: 142979-68-8
• MF: C₁₈H₁₆N₂OS₄
• MW: 404.592438697815
• CID: 237075
• PubChem ID: 3037359
• Update Time: 2025-04-19

Carbamodithioicacid, (4-methylphenyl)-, 3-(4-methylphenyl)-4-oxo-2-thioxo-5-thiazolidinylester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamodithioicacid, (4-methylphenyl)-, 3-(4-methylphenyl)-4-oxo-2-thioxo-5-thiazolidinylester (9CI)
• [3-(4-methylphenyl)-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-yl] N-(4-methylphenyl)carbamodithioate
• 3-(4-Methylphenyl)-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-yl (4-methylphenyl)carbamodithioate
• 142979-68-8
• Carbamodithioic acid, (4-methylphenyl)-, 3-(4-methylphenyl)-4-oxo-2-thioxo-5-thiazolidinyl ester
• DTXSID40931703

• Inchi： 1S/C18H16N2OS4/c1-11-3-7-13(8-4-11)19-17(22)24-16-15(21)20(18(23)25-16)14-9-5-12(2)6-10-14/h3-10,16H,1-2H3,(H,19,22)
• InChI Key： NXTJSLCOKVOENX-UHFFFAOYSA-N
• SMILES： S1C(N(C(C1SC(NC1C=CC(C)=CC=1)=S)=O)C1C=CC(C)=CC=1)=S

Computed Properties

• Exact Mass: 404.01478
• Monoisotopic Mass: 404.014546
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 147

Experimental Properties

• Density: 1.45
• Boiling Point: 565.5°Cat760mmHg
• Flash Point: 295.8°C
• Refractive Index: 1.764
• PSA: 32.34